Cas no 863248-27-5 (methyl 4-(bromomethyl)-2,3-difluorobenzoate)

• Product Name: methyl 4-(bromomethyl)-2,3-difluorobenzoate
• CAS No: 863248-27-5
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• MDL: MFCD27930339
• CID: 1855347
• PubChem ID: 57435562
• Update Time: 2025-06-07

methyl 4-(bromomethyl)-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(bromomethyl)-2,3-difluoro-, methyl ester
• methyl 4-(bromomethyl)-2,3-difluorobenzoate
• SCHEMBL489805
• 4-bromomethyl-2,3-difluorobenzoic acid methyl ester
• AT25156
• 863248-27-5
• starbld0002320
• DKTXXBLWUUYFNL-UHFFFAOYSA-N
• 4-Bromomethyl-2,3-difluoro-benzoic acid methyl ester
• EN300-8964834

• MDL： MFCD27930339
• Inchi： 1S/C9H7BrF2O2/c1-14-9(13)6-3-2-5(4-10)7(11)8(6)12/h2-3H,4H2,1H3
• InChI Key： DKTXXBLWUUYFNL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OC)=C(C=1F)F

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 4-(bromomethyl)-2,3-difluorobenzoate

Comprehensive Overview of Methyl 4-(Bromomethyl)-2,3-Difluorobenzoate (CAS No. 863248-27-5)

Methyl 4-(bromomethyl)-2,3-difluorobenzoate (CAS No. 863248-27-5) is a fluorinated aromatic ester with significant applications in pharmaceutical intermediates and organic synthesis. This compound, characterized by its bromomethyl and difluoro substituents, is widely utilized in the development of bioactive molecules, particularly in the field of drug discovery and medicinal chemistry. Its unique structure enables it to serve as a versatile building block for constructing complex molecules, making it a focal point for researchers exploring targeted therapies and small-molecule inhibitors.

The growing interest in fluorinated compounds like methyl 4-(bromomethyl)-2,3-difluorobenzoate stems from their enhanced metabolic stability and bioavailability, which are critical attributes in modern pharmaceutical research. With the rise of precision medicine and personalized therapeutics, this compound has garnered attention for its potential role in designing next-generation drugs. Researchers frequently search for its synthetic routes, reactivity, and applications in heterocyclic chemistry, reflecting its relevance in cutting-edge scientific endeavors.

From a synthetic perspective, CAS No. 863248-27-5 is often employed in cross-coupling reactions and nucleophilic substitutions, owing to the reactivity of its bromomethyl group. These transformations are pivotal in constructing biaryl structures and fluorinated scaffolds, which are prevalent in agrochemicals and material science. The compound’s difluorobenzene core also contributes to its utility in liquid crystal and polymeric material development, aligning with trends in advanced materials and sustainable chemistry.

In the context of green chemistry, the demand for eco-friendly synthetic methods has led to innovations in the use of methyl 4-(bromomethyl)-2,3-difluorobenzoate. Researchers are exploring catalytic processes and solvent-free conditions to minimize environmental impact while maintaining high yields. This aligns with global initiatives to reduce carbon footprints in chemical manufacturing, a topic frequently queried in academic databases and industry forums.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 863248-27-5, ensuring its purity and suitability for high-value applications. The compound’s spectral data and chromatographic behavior are often discussed in method development circles, particularly for quality control in GMP-compliant production. These aspects are crucial for laboratories focusing on regulatory compliance and standardized protocols.

As the scientific community continues to explore structure-activity relationships (SAR), methyl 4-(bromomethyl)-2,3-difluorobenzoate remains a key player in optimizing pharmacophore designs. Its integration into high-throughput screening (HTS) libraries underscores its importance in identifying lead compounds for diseases like oncology and neurodegenerative disorders. This aligns with trending searches on drug repurposing and multi-target therapeutics, highlighting its interdisciplinary appeal.

In summary, methyl 4-(bromomethyl)-2,3-difluorobenzoate (CAS No. 863248-27-5) exemplifies the synergy between fluorine chemistry and modern drug development. Its adaptability in organic synthesis, coupled with its relevance in material science and sustainable practices, positions it as a compound of enduring interest. For researchers navigating the complexities of molecular design or process optimization, this molecule offers a robust platform for innovation.